![molecular formula C17H22ClNO B1389884 4-[2-(2-Naphthyloxy)ethyl]piperidine hydrochloride CAS No. 1185125-50-1](/img/structure/B1389884.png)
4-[2-(2-Naphthyloxy)ethyl]piperidine hydrochloride
Overview
Description
“4-[2-(2-Naphthyloxy)ethyl]piperidine hydrochloride” is a chemical compound with the CAS Number: 1185125-50-1 . It has a molecular weight of 291.82 .
Molecular Structure Analysis
The InChI code for “4-[2-(2-Naphthyloxy)ethyl]piperidine hydrochloride” is 1S/C17H21NO.ClH/c1-2-4-16-13-17 (6-5-15 (16)3-1)19-12-9-14-7-10-18-11-8-14;/h1-6,13-14,18H,7-12H2;1H . This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-[2-(2-Naphthyloxy)ethyl]piperidine hydrochloride” include a molecular weight of 291.82 g/mol . The InChI code, which provides information about its molecular structure, is 1S/C17H21NO.ClH/c1-2-4-16-13-17 (6-5-15 (16)3-1)19-12-9-14-7-10-18-11-8-14;/h1-6,13-14,18H,7-12H2;1H .
Scientific Research Applications
Role in Drug Design
Piperidines, including “4-[2-(2-Naphthyloxy)ethyl]piperidine hydrochloride”, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals .
Presence in Alkaloids
Piperidine derivatives are also found in alkaloids . Alkaloids are a group of naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This includes the complex structures of many natural substances like caffeine, nicotine, and morphine.
Use in Synthesis Reactions
Piperidine derivatives are involved in intra- and intermolecular reactions leading to the formation of various other derivatives . These include substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Biological Evaluation
Piperidine derivatives, including “4-[2-(2-Naphthyloxy)ethyl]piperidine hydrochloride”, are subject to biological evaluation for potential drug discovery . This involves assessing their biological activity and pharmacological activity .
Role in Multicomponent Reactions
Piperidine derivatives are used in multicomponent reactions . These are highly efficient reactions where three or more reactants combine to form a product, where basically all or most of the atoms contribute to the newly formed product .
Use as an ALK and ROS1 Dual Inhibitor
A series of 2-amino-4-(1-piperidine) pyridine derivatives, which could potentially include “4-[2-(2-Naphthyloxy)ethyl]piperidine hydrochloride”, was designed as a clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitor .
Mechanism of Action
- The primary targets of 4-[2-(2-Naphthyloxy)ethyl]piperidine hydrochloride are not explicitly mentioned in the available literature. However, we know that it acts as a potential clinical agent against various cancers, including breast cancer, prostate cancer, colon cancer, lung cancer, and ovarian cancer .
Target of Action
Biochemical Pathways
Result of Action
properties
IUPAC Name |
4-(2-naphthalen-2-yloxyethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO.ClH/c1-2-4-16-13-17(6-5-15(16)3-1)19-12-9-14-7-10-18-11-8-14;/h1-6,13-14,18H,7-12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTXYWEZOLMOSPL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CCOC2=CC3=CC=CC=C3C=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[2-(2-Naphthyloxy)ethyl]piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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